Cas no 87533-52-6 (Ethanone, 1,1'-(5-methyl-1,3-phenylene)bis-)

• Product Name: Ethanone, 1,1'-(5-methyl-1,3-phenylene)bis-
• CAS No: 87533-52-6
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 655279
• PubChem ID: 21350914
• Update Time: 2025-04-19

Ethanone, 1,1'-(5-methyl-1,3-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1,1'-(5-methyl-1,3-phenylene)bis-
• 1-(3-acetyl-5-methylphenyl)ethanone
• AB77807
• 1,1'-(5-Methyl-1,3-phenylene)di(ethan-1-one)
• DTXSID10612673
• 87533-52-6
• SCHEMBL2624954

• Inchi： 1S/C11H12O2/c1-7-4-10(8(2)12)6-11(5-7)9(3)13/h4-6H,1-3H3
• InChI Key： MBRFZJXQMMOBGI-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C(C)=O)C=C(C)C=1

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1Ų